Cas no 1738-78-9 (L-Phenylalanine benzyl ester p-toluenesulfonate)

L-Phenylalanine benzyl ester p-toluenesulfonate structure

1738-78-9 structure

Product Name:L-Phenylalanine benzyl ester p-toluenesulfonate

CAS No:1738-78-9

MF:C₂₃H₂₅NO₅S

MW:427.513305425644

MDL:MFCD00066130

CID:41918

PubChem ID:12636207

Update Time:2025-04-18

L-Phenylalanine benzyl ester p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

- 3-Phenyl-L-alanine benzyl ester 4-toluenesulphonate
- L-Phenylalanine benzyl ester p-toluenesulfonate
- H-L-Phe-OBzl*Tos
- H-L-Phe-Obzl.TosOH
- H-Phe-OBzl · p-tosylate
- H-Phe-OBzl Tos
- H-Phe-OBzl.TosOH
- H-Phe-OBzl·Tos
- H-Phe-OBzl·TOS L-Phenylalanine benzyl ester tosylate
- PHENYLALANINE BENZYL ESTER P-TOLUENESULFONATE
- H-L-PHE-OBZL PTSA
- H-PHE-OBZL P-TOSYLATE
- H-PHE-OBZL TOS-OH
- H-PHE-OBZL.PTSA
- l-phenylalanine benz
- L-phenylalanine benzyl ester 4-toluenesulfonate
- L-phenylalanine benzyl ester p-toluenesulfonate salt
- L-phenylalanine benzyl ester tosylate
- PHENYLALANINE-OBZL P-TOSYLATE
- PHE-OBZL TOS
- TosOH*Phe-OBzl
- Phe-OBzl·TosOH
- L-Phe-OBzl·Tos
- H-D-Phe-OBzl.TosOH
- H-Phe-Obzl.TOS
- (S)-Benzyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate
- O-Benzyl-3-phenyl-L-alanine toluene-4-sulphonate
- H-Phe-OBzl. Tos
- H-Phe-OBzl?OS
- ZLZGBBIPWXUQST-RSAXXLAASA-N
- benzyl (2S)-2-amino-3-phenylpropanoate;4-methylbenzenesulfonic acid
- L-Phenylalanine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
- SCHEMBL718199
- H-Phe-OBzl.Tos-OH
- 1738-78-9
- AKOS015842537
- AKOS015889729
- L-phenylalanine benzyl ester p-toluenesulfonic acid salt
- L-Phenylalanine benzyl ester 4-toluenesulfonate salt
- MFCD00066130
- NSC 524126
- AM82164
- NS00081919
- F10697
- Benzyl L-phenylalaninate p-toluenesulfonate
- 4-Methylbenzenesulfonate;[(2S)-1-oxo-3-phenyl-1-phenylmethoxypropan-2-yl]azanium
- L-Phenylalanine benZyl ester tosylate (H-L-Phe-OBZl.Tos)
- 4-methylbenzene-1-sulfonic acid; benzyl (2S)-2-amino-3-phenylpropanoate
- Q-101833
- HY-W008962
- CS-W009678
- EINECS 217-096-7
- L-Phe-OBzl⋅TosOH
- DB-028569
- BENZYL (2S)-2-AMINO-3-PHENYLPROPANOATE; PARA-TOLUENE SULFONATE
- MDL： MFCD00066130
- Inchi： 1S/C16H17NO2.C7H8O3S/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,15H,11-12,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
- InChI Key： ZLZGBBIPWXUQST-RSAXXLAASA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@H](CC1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 427.14500
Monoisotopic Mass: 255.125929
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 474
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: crystallization
Density: 1.142
Melting Point: 143-150°C
Boiling Point: 382.8°Cat760mmHg
Flash Point: 220.3°C
PSA: 115.07000
LogP: 5.32260
Vapor Pressure: No data available

L-Phenylalanine benzyl ester p-toluenesulfonate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store long-term at 2-8°C

L-Phenylalanine benzyl ester p-toluenesulfonate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Phenylalanine benzyl ester p-toluenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P399235-250mg	L-Phenylalanine Benzyl Ester p-Toluenesulfonate	1738-78-9		250mg	$ 50.00	2022-06-03
TRC	P399235-500mg	L-Phenylalanine Benzyl Ester p-Toluenesulfonate	1738-78-9		500mg	$ 65.00	2022-06-03
TRC	P399235-2.5g	L-Phenylalanine Benzyl Ester p-Toluenesulfonate	1738-78-9		2.5g	$ 80.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L23220-25g	H-Phe-OBzl.TosOH	1738-78-9		25g	¥158.0	2021-09-09
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R012438-5g	L-Phenylalanine benzyl ester p-toluenesulfonate	1738-78-9	95%	5g	￥36	2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P117192-10g	L-Phenylalanine benzyl ester p-toluenesulfonate	1738-78-9	98%	10g	¥123.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P117192-25g	L-Phenylalanine benzyl ester p-toluenesulfonate	1738-78-9	98%	25g	¥216.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P117192-100g	L-Phenylalanine benzyl ester p-toluenesulfonate	1738-78-9	98%	100g	¥648.90	2023-09-01

L-Phenylalanine benzyl ester p-toluenesulfonate Suppliers

Amadis Chemical Company Limited

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(CAS:1738-78-9)L-Phenylalanine benzyl ester p-toluenesulfonate

Order Number:A811579

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:55

Price ($):233.0

Email:sales@amadischem.com

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